4-Ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a boronate ester derivative of thiazole, which has been shown to exhibit unique properties that make it useful in various research fields.
Mechanism of Action
The mechanism of action of 4-Ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole is not fully understood. However, it has been suggested that the boronate ester group may play a role in its biological activity.
Biochemical and Physiological Effects
Studies have shown that 4-Ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole exhibits antitumor activity by inducing apoptosis in cancer cells. It has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase.
Advantages and Limitations for Lab Experiments
One advantage of using 4-Ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole in lab experiments is its unique properties, which make it useful in various research fields. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
1. Drug discovery: Further research is needed to investigate the potential of 4-Ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole as a drug candidate for cancer treatment.
2. Material science: More research is needed to explore the potential applications of 4-Ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole in the synthesis of porous organic frameworks.
3. Enzyme inhibition: Further studies are needed to investigate the potential of 4-Ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole as an inhibitor of other enzymes.
Synthesis Methods
The synthesis of 4-Ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole involves the reaction of ethyl bromide with tetramethylthiuram disulfide, followed by the addition of sodium borohydride and boric acid. This reaction results in the formation of the boronate ester derivative of thiazole.
Scientific Research Applications
4-Ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole has been used in various scientific research applications, including:
1. Medicinal chemistry: This compound has been investigated for its potential use in drug discovery and development. It has been shown to exhibit antitumor activity, making it a promising candidate for cancer treatment.
2. Organic synthesis: 4-Ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole has been used as a building block in the synthesis of other organic compounds, such as heterocyclic compounds.
3. Material science: This compound has been used in the synthesis of porous organic frameworks, which have potential applications in gas storage and separation.
properties
IUPAC Name |
4-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18BNO2S/c1-6-8-9(16-7-13-8)12-14-10(2,3)11(4,5)15-12/h7H,6H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LELDFPNOLIQNHO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=C(N=CS2)CC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18BNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.